N,N-dimethyl-2-(2-{1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]piperidin-4-yl}-1H-imidazol-1-yl)ethanamine

• IUPAC Name: [4-[1-[2-(dimethylamino)ethyl]imidazol-2-yl]piperidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C17H25N5OS/c1-13-19-15(12-24-13)17(23)22-7-4-14(5-8-22)16-18-6-9-21(16)11-10-20(2)3/h6,9,12,14H,4-5,7-8,10-11H2,1-3H3
• InChI Key: YJKOGGIWDNEBHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCC(CC2)C3=NC=CN3CCN(C)C
• Molecular Formula: C17H25N5OS
• Molecular Weight: 347.5 g/mol

Description

This compound belongs to a class of organic compounds characterized by their complex molecular structures, involving multiple heterocyclic groups such as imidazole, thiazole, and piperidine. These compounds are often explored for their potential biological activities and chemical properties.

Synthesis Analysis

Synthesis of such compounds typically involves multi-step organic reactions, including cyclo condensations, nucleophilic additions, and other complex synthetic pathways. For instance, Rajkumar et al. (2014) described a synthesis process involving a four-component cyclo condensation using diacetyl, aromatic aldehyde, 2-(piperazin-1-yl)ethanamine, and ammonium acetate, employing SO4²⁻/Y2O3 as a catalyst in ethanol (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of several rings and functional groups. The structure determination often involves spectroscopic techniques and X-ray diffraction studies, as shown by Naveen et al. (2015), who confirmed the structure of a related compound through X-ray diffraction studies (Naveen, Prasad, Manjunath, Kumar, Rangappa, Lokanath, & Sridhar, 2015).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, reflecting their reactivity and functional group interplay. Kaswan et al. (2016) developed a method for methylenation of imidazo[1,2-a]pyridines, showcasing the reactivity of such structures (Kaswan, Nandwana, DeBoef, & Kumar, 2016).

Scientific Research Applications

Pharmacokinetics and Metabolism

Research into similar compounds has focused on understanding their pharmacokinetics and metabolism within the human body. For instance, studies on orexin receptor antagonists, such as N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), have detailed their disposition, metabolism, and elimination routes. These studies provide insights into how such compounds are processed by the body, their half-life, and principal routes of metabolism, offering crucial information for developing therapeutic agents with optimal efficacy and safety profiles (Renzulli et al., 2011).

Toxicology and Safety Assessment

The toxicological evaluation of novel compounds is a critical area of research, where studies assess the potential adverse effects of compounds on health. For instance, research on the toxicity of amphetamine and cathinone derivatives, including substances with similar complex chemical names, helps in understanding their impact on the body, guiding safety assessments and regulatory decisions. These studies often focus on acute and chronic toxicity, including effects on the cardiovascular system, potential for abuse, and neurotoxicity (Hieger et al., 2015).

Therapeutic Potential

Compounds with complex chemical structures, including those related to N,N-dimethyl-2-(2-{1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]piperidin-4-yl}-1H-imidazol-1-yl)ethanamine, are often explored for their therapeutic potential. Research in this domain aims to uncover novel treatments for various conditions, leveraging the unique biological activities of these compounds. For example, studies on HIV-1 protease inhibitors highlight the process of identifying and optimizing compounds that can effectively target specific proteins or pathways involved in disease processes (Balani et al., 1995).